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Compound of Interest

Compound Name: ELND 006

Cat. No.: B12298091 Get Quote

Application Notes and Protocols for ELND006
For Researchers, Scientists, and Drug Development Professionals

Introduction
ELND006 is a potent, orally bioavailable small molecule that functions as a γ-secretase

inhibitor. It has been investigated for its potential therapeutic applications, particularly in

Alzheimer's disease. These application notes provide detailed information on the solubility of

ELND006 and protocols for its preparation for use in cell culture experiments.

Physicochemical Properties
ELND006 is classified as a Biopharmaceutics Classification System (BCS) Class II compound,

which is characterized by low aqueous solubility and high permeability[1]. This poor water

solubility necessitates the use of organic solvents for the preparation of stock solutions for in

vitro assays.

Solubility Data
The solubility of ELND006 in common laboratory solvents is summarized in the table below. It

is highly soluble in dimethyl sulfoxide (DMSO), which is the recommended solvent for preparing

concentrated stock solutions. Its solubility in ethanol and water is significantly lower.
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Solvent
Molar Mass ( g/mol
)

Solubility
Storage of Stock
Solution

DMSO 455.4 ≥ 10 mg/mL

-20°C for up to 1

month or -80°C for up

to 6 months[2]

Ethanol 455.4 Sparingly soluble
Not recommended for

long-term storage

Water 455.4 Poorly soluble Not recommended

Preparation of ELND006 for Cell Culture
Materials:

ELND006 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile cell culture medium appropriate for your cell line

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination of your cell cultures.

Weighing the Compound: Carefully weigh out the desired amount of ELND006 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 4.554 mg of ELND006

(Molar Mass = 455.4 g/mol ).

Dissolving in DMSO: Add the weighed ELND006 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to achieve a 10 mM concentration. In this example, add
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1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution until the ELND006 is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid

excessive heat.

Sterilization (Optional but Recommended): If desired, the stock solution can be filter-

sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months)[2].

Protocol for Preparing Working Solutions in Cell Culture Medium:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM ELND006 stock solution at

room temperature.

Dilution in Culture Medium: Dilute the stock solution into your pre-warmed cell culture

medium to achieve the desired final working concentration. For example, to prepare a 10 µM

working solution, you would perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock

solution to 1 mL of cell culture medium).

Final DMSO Concentration: It is crucial to keep the final concentration of DMSO in the cell

culture medium as low as possible (typically below 0.5%, and ideally below 0.1%) to avoid

solvent-induced cytotoxicity.

Mixing and Application: Gently mix the working solution by pipetting or inverting the tube.

Immediately add the working solution to your cell cultures.

Control Group: Always include a vehicle control group in your experiments, which consists of

cells treated with the same final concentration of DMSO as the experimental groups, but

without ELND006.

Experimental Workflow for ELND006 Preparation
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Caption: Workflow for preparing ELND006 stock and working solutions.
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Mechanism of Action: γ-Secretase Inhibition
ELND006 is a selective inhibitor of γ-secretase, an intramembrane protease complex. In the

context of Alzheimer's disease, γ-secretase is one of the enzymes responsible for cleaving the

amyloid precursor protein (APP), which leads to the production of amyloid-beta (Aβ) peptides.

An important feature of ELND006 is its selectivity for inhibiting Aβ production over the cleavage

of Notch, another critical substrate of γ-secretase. This selectivity is desirable as Notch

signaling is essential for normal cellular functions, and its inhibition can lead to toxicity.
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Caption: ELND006 selectively inhibits γ-secretase cleavage of APP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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